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Compound of Interest

Compound Name: 3-Azido-4-chloroaniline

CAS No.: 155593-81-0

Cat. No.: B2480343

Get Quote

Executive Summary
3-Azido-4-chloroaniline (also known as 3-amino-4-chlorophenyl azide) is a specialized

heterobifunctional linker core used primarily in the synthesis of photoaffinity probes, PROTACs

(Proteolysis Targeting Chimeras), and activity-based protein profiling (ABPP) reagents.

Its utility stems from its dual-reactivity profile:

The Aniline Amine (-NH₂): A nucleophilic handle for facile attachment to ligands, drugs, or

peptides via acylation or reductive amination.

The Aryl Azide (-N₃): A bioorthogonal "click" handle (for CuAAC) and a latent photoreactive

group (forming a nitrene upon UV irradiation) for covalent crosslinking.

This guide details the synthesis, safety, and application of this precursor, with a specific focus

on maintaining the integrity of the azide group during chemical manipulation.
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Physicochemical Properties
Property Specification

Systematic Name 3-Azido-4-chlorobenzenamine

Molecular Formula C₆H₅ClN₄

Molecular Weight 168.58 g/mol

Appearance Pale yellow to brown solid (Light sensitive)

Solubility
Soluble in DCM, DMSO, MeOH; sparingly

soluble in water

Storage -20°C, dark, inert atmosphere (Ar/N₂)

Critical Safety Analysis (C/N Ratio)
Organic azides are potentially explosive. Stability is estimated using the Carbon-to-Nitrogen

(C/N) ratio.

For 3-Azido-4-chloroaniline (

):

Ratio = 1.5

Safety Verdict: The ratio is < 3, indicating the molecule is energy-rich and potentially unstable.

Protocol: Do not store large quantities (>1 g) in pure solid form. Store as a solution whenever

possible.

Handling: Use plastic spatulas (avoid metal-azide formation). Work behind a blast shield.

Light Sensitivity: Aryl azides decompose to nitrenes under UV light ($ \lambda \approx 254-

365 \text{ nm} $). Perform synthesis in amber glassware or low-light conditions.
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Since 3-Azido-4-chloroaniline is not a common catalog item, it is typically synthesized from 4-

chloro-3-nitroaniline. The critical challenge is reducing the nitro group to an amine without

reducing the azide (which is sensitive to standard hydrogenation or Staudinger conditions).

Synthetic Pathway
The route involves diazotization of the starting aniline, nucleophilic substitution with azide, and

chemoselective reduction.
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Azidation
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3-Azido-4-chloroaniline

(Target)

Click to download full resolution via product page

Figure 1: Synthetic route ensuring preservation of the azide functionality during nitro reduction.

Detailed Protocol
Step 1: Synthesis of 4-Chloro-3-nitrophenyl azide

Dissolve 4-chloro-3-nitroaniline (10 mmol) in 6M HCl (20 mL) and cool to 0°C.

Add NaNO₂ (1.2 eq) dropwise as an aqueous solution, maintaining temperature < 5°C. Stir

for 30 min.

Add NaN₃ (1.5 eq) slowly (gas evolution: N₂). Stir for 2 hours at 0°C, then warm to RT.

Extract with EtOAc, wash with brine, and dry over MgSO₄. Caution: Do not concentrate to

absolute dryness if scale >1g.

Step 2: Chemoselective Reduction (Nitro to Amine) Standard Pd/C hydrogenation will destroy

the azide. Use Iron/Ammonium Chloride.

Dissolve the nitro-azide intermediate in EtOH/Water (4:1).

Add NH₄Cl (5 eq) and Iron powder (3 eq).
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Heat to 60°C for 2-4 hours. Monitor by TLC (Azide is stable under these mild reductive

conditions).

Filter through Celite, extract, and purify via flash chromatography (Hexane/EtOAc).

Functionalization: Creating the Reagent
The amine group allows this molecule to be attached to a ligand of interest (e.g., a kinase

inhibitor) to create a probe.

Amide Coupling (EDC/DMAP Method)
This is the standard method for attaching the precursor to a carboxylic acid-containing ligand.

Reagents: Ligand-COOH (1.0 eq), 3-Azido-4-chloroaniline (1.1 eq), EDC·HCl (1.5 eq),

DMAP (1.5 eq).

Solvent: Anhydrous DCM or DMF.

Procedure:

Dissolve Ligand-COOH in solvent.[1]

Add EDC and DMAP; stir for 15 min to activate.

Add 3-Azido-4-chloroaniline.[1]

Stir at RT for 12-18 hours in the dark.

Purification: Silica gel chromatography. The product is now a photoaffinity probe or click-

ready ligand.

Isocyanate Formation
To create urea-linked probes, convert the amine to an isocyanate.

Reagent: Triphosgene or diphosgene (0.33 eq).

Conditions: DCM/Sat. NaHCO₃ (biphasic) at 0°C.
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Result: 3-Azido-4-chlorophenyl isocyanate. (Use immediately; unstable).

Click Chemistry Applications
Once the precursor is attached to a ligand, the azide group serves as the reporter handle.

Reactivity Profile: Aryl vs. Alkyl Azides
Researchers must note that aryl azides are electron-poor compared to alkyl azides.

CuAAC (Copper-Catalyzed): Reacts slower than alkyl azides. Requires efficient ligands (e.g.,

THPTA, BTTAA) to protect Cu(I) and accelerate the reaction.

SPAAC (Strain-Promoted): Reacts well with cyclooctynes (DBCO, BCN) but kinetics are

generally slower than alkyl azides due to steric and electronic factors.

CuAAC Protocol for Aryl Azides
This protocol is optimized for bioconjugation in complex lysates.

Probe-Azide
(Aryl Azide)

Metallacycle
Intermediate

+ Cu(I)

Reporter-Alkyne
(Fluorophore/Biotin)

Cu(I) Complex
(CuSO4 + THPTA + Ascorbate)

Catalysis
1,2,3-Triazole
Conjugate

Reductive Elimination

Click to download full resolution via product page

Figure 2: Mechanism of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Experimental Steps:

Mix: Protein/Lysate labeled with Probe (50 µL, 1-2 mg/mL).

Add:
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Alkyne-Tag (e.g., Biotin-alkyne): 100 µM final.

THPTA Ligand: 100 µM final (pre-mixed with CuSO₄).

CuSO₄: 20 µM final.

Sodium Ascorbate: 1 mM final (add last to initiate).

Incubate: 1 hour at RT in the dark.

Quench: Add EDTA (5 mM) or precipitate proteins with cold MeOH.

Applications in Drug Discovery[2][3][4]
Photoaffinity Labeling (PAL)
The 3-Azido-4-chloroaniline moiety is bifunctional in PAL:

UV Irradiation (365 nm): The aryl azide releases

to form a reactive nitrene.

Insertion: The nitrene inserts into nearby C-H or N-H bonds of the target protein, forming a

covalent crosslink.

Enrichment: The "clicked" biotin handle allows purification of the target.

PROTAC Linker Synthesis
This molecule can act as a rigid, aromatic spacer in PROTAC design. The chloride atom

provides a unique electronic modulation of the aniline, potentially affecting the solubility and

permeability of the final chimera.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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